Cas no 897623-70-0 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide)

• Product name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide
• CAS No: 897623-70-0
• MF: C₁₃H₁₀FN₅OS
• MW: 303.314803600311
• CID: 6420702
• PubChem ID: 16799305

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}thiophene-2-carboxamide
• AKOS024625815
• F2070-1734
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)thiophene-2-carboxamide
• 897623-70-0
• 2-Thiophenecarboxamide, N-[[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C13H10FN5OS/c14-9-3-5-10(6-4-9)19-12(16-17-18-19)8-15-13(20)11-2-1-7-21-11/h1-7H,8H2,(H,15,20)
• InChI Key： KYLIAMHPOZUBEX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(F)C=C3)N=NN=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 303.05900930g/mol
• Monoisotopic Mass: 303.05900930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 12.38±0.46(Predicted)

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide

Recent Advances in the Study of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide (CAS: 897623-70-0)

In recent years, the compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide (CAS: 897623-70-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and thiophene carboxamide structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent research has highlighted the compound's role as a potent modulator of specific biological targets. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with certain receptor proteins has been explored, revealing insights into its possible applications in neurological disorders. The structural specificity of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide allows for selective binding, minimizing off-target effects and enhancing therapeutic efficacy.

One of the most notable advancements in the study of this compound is its application in cancer research. Preclinical trials have shown that it exhibits cytotoxic effects on various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the induction of apoptosis through the activation of intrinsic pathways, as well as the inhibition of angiogenesis. These findings underscore the compound's potential as a novel chemotherapeutic agent, with ongoing studies aiming to optimize its pharmacokinetic and pharmacodynamic profiles.

Another area of interest is the compound's role in infectious diseases. Recent in vitro studies have demonstrated its antimicrobial activity against a range of pathogens, including drug-resistant strains. The ability of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide to disrupt microbial cell wall synthesis and interfere with essential metabolic pathways has positioned it as a candidate for further development in antimicrobial therapy. Researchers are currently investigating its synergistic effects with existing antibiotics to enhance treatment outcomes.

Despite these promising findings, challenges remain in the development of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Recent efforts have focused on structural modifications to improve these properties, with some derivatives showing enhanced efficacy and reduced side effects in animal models.

In conclusion, the compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide (CAS: 897623-70-0) represents a promising avenue for therapeutic development across multiple disease areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies will likely focus on translating these preclinical findings into clinical applications, paving the way for new treatment options in medicine.